Cas no 33835-87-9 (2,4-dihydro-1,3-benzodioxine-6-carboxylic acid)

• Product Name: 2,4-dihydro-1,3-benzodioxine-6-carboxylic acid
• CAS No: 33835-87-9
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD18451461
• CID: 2944987
• PubChem ID: 13266817
• Update Time: 2025-04-21

2,4-dihydro-1,3-benzodioxine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dihydro-1,3-benzodioxine-6-carboxylic acid
• CS-0265080
• 2,4-dihydro-1,3-benzodioxine-6-carboxylicacid
• 4H-1,3-Benzodioxin-6-carboxylic acid
• AKOS006371995
• 4H-1,3-benzodioxine-6-carboxylic acid
• Z1198727061
• 33835-87-9
• IBA83587
• EN300-96383

• MDL： MFCD18451461
• Inchi： 1S/C9H8O4/c10-9(11)6-1-2-8-7(3-6)4-12-5-13-8/h1-3H,4-5H2,(H,10,11)
• InChI Key： SWQXTRMSZRDCES-UHFFFAOYSA-N
• SMILES： O1COCC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 384.7±42.0 °C at 760 mmHg
• Flash Point: 162.7±21.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,4-dihydro-1,3-benzodioxine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes